Cas no 135080-25-0 (2-Thiophenecarbonylchloride,4-(methoxymethyl)-(9CI))

• Product Name: 2-Thiophenecarbonylchloride,4-(methoxymethyl)-(9CI)
• CAS No: 135080-25-0
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• CID: 1020007
• PubChem ID: 21266028
• Update Time: 2025-04-20

2-Thiophenecarbonylchloride,4-(methoxymethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride,4-(methoxymethyl)-(9CI)
• 4-(methoxymethyl)thiophene-2-carbonyl chloride
• DTXSID60611792
• 135080-25-0
• SCHEMBL3060211

• Inchi： 1S/C7H7ClO2S/c1-10-3-5-2-6(7(8)9)11-4-5/h2,4H,3H2,1H3
• InChI Key： VNFOJWIQUOJRQW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CS1)COC)=O

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives